Cas no 1806748-43-5 (2-Methoxy-4-nitro-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine)

• Product Name: 2-Methoxy-4-nitro-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine
• CAS No: 1806748-43-5
• MF: C₈H₄F₆N₂O₄
• MW: 306.118782997131
• CID: 4837951
• Update Time: 2025-09-27

2-Methoxy-4-nitro-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-4-nitro-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4F6N2O4/c1-19-6-4(7(9,10)11)5(16(17)18)3(2-15-6)20-8(12,13)14/h2H,1H3
• InChI Key： APJIKIZUHMONBG-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC=C(C=1[N+](=O)[O-])OC(F)(F)F)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 354
• XLogP3: 3.1
• Topological Polar Surface Area: 77.2

Additional information on 2-Methoxy-4-nitro-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

2-Methoxy-4-nitro-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound with CAS No. 1806748-43-5, known as 2-Methoxy-4-nitro-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine, is a highly specialized organic compound with significant applications in various fields. This pyridine derivative is characterized by its unique substitution pattern, which includes a methoxy group at position 2, a nitro group at position 4, a trifluoromethoxy group at position 5, and a trifluoromethyl group at position 3. These substituents contribute to its distinct chemical properties and reactivity.

Recent studies have highlighted the importance of 2-Methoxy-4-nitro-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine in the development of advanced materials and pharmaceuticals. Its structure, particularly the presence of electron-withdrawing groups like nitro and trifluoromethyl, makes it an excellent candidate for applications in electron transport materials. Researchers have explored its potential in organic electronics, where it has shown promising results as a component in light-emitting diodes (LEDs) and photovoltaic devices.

The synthesis of 2-Methoxy-4-nitro-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine involves a multi-step process that requires precise control over reaction conditions. Key steps include the introduction of substituents through nucleophilic aromatic substitution and the careful management of steric and electronic effects to achieve the desired product. The use of high-purity reagents and advanced purification techniques ensures the compound's high quality, which is essential for its intended applications.

In terms of biological activity, 2-Methoxy-4-nitro-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine has been studied for its potential as an antimicrobial agent. Recent research indicates that it exhibits moderate activity against certain bacterial strains, suggesting its potential in drug development. However, further studies are required to fully understand its mechanism of action and toxicity profile.

The compound's stability under various conditions is another area of interest. Studies have shown that 2-Methoxy-4-nitro-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine is stable under normal storage conditions but can undergo decomposition under harsh thermal or oxidative conditions. This information is critical for its safe handling and storage in industrial settings.

From an environmental perspective, the biodegradation and ecological impact of 2-Methoxy-4-nitro-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine are topics of ongoing research. Preliminary findings suggest that it has a low bioaccumulation potential, which is favorable for its use in applications where environmental safety is a concern.

In conclusion, 2-Methoxy-4-nitro-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No. 1806748-43-5) is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application studies, positions it as a valuable material for future innovations in electronics, pharmaceuticals, and beyond.